Cas no 1227245-63-7 (Tert-butyl 3-(2-aminoethyl)-3-(dimethylamino)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-aminoethyl)-3-(dimethylamino)azetidine-1-carboxylate
• CAS No: 1227245-63-7
• MF: C₁₂H₂₅N₃O₂
• MW: 243.345803022385
• MDL: MFCD23281430
• CID: 2117303
• PubChem ID: 66661124
• Update Time: 2025-10-18

Tert-butyl 3-(2-aminoethyl)-3-(dimethylamino)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-aminoethyl)-3-(dimethylamino)azetidine-1-carboxylate
• Tert-butyl 3-(2-aminoethyl)-3-(dimethylamino)azetidine-1-carboxylate

• MDL： MFCD23281430
• Inchi： 1S/C12H25N3O2/c1-11(2,3)17-10(16)15-8-12(9-15,6-7-13)14(4)5/h6-9,13H2,1-5H3
• InChI Key： MOGYDAOHFUTPRH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CCN)(C1)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 278
• Topological Polar Surface Area: 58.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 3-(2-aminoethyl)-3-(dimethylamino)azetidine-1-carboxylate

Recent Advances in the Study of Tert-butyl 3-(2-aminoethyl)-3-(dimethylamino)azetidine-1-carboxylate (CAS: 1227245-63-7)

The compound Tert-butyl 3-(2-aminoethyl)-3-(dimethylamino)azetidine-1-carboxylate (CAS: 1227245-63-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine ring structure and functional groups, has shown potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its role in the development of small-molecule inhibitors and modulators targeting various biological pathways, including those involved in neurological disorders and cancer.

One of the most notable applications of this compound is its use in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. The study highlighted the compound's ability to introduce both amino and dimethylamino functionalities into the azetidine scaffold, thereby enhancing the binding affinity and selectivity of the resulting inhibitors.

In addition to its role in kinase inhibitor development, Tert-butyl 3-(2-aminoethyl)-3-(dimethylamino)azetidine-1-carboxylate has also been explored in the context of central nervous system (CNS) drug discovery. Researchers have utilized this compound to synthesize novel ligands for G-protein-coupled receptors (GPCRs) implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's structural flexibility allows for the introduction of various pharmacophores, enabling the optimization of drug-like properties such as blood-brain barrier permeability and metabolic stability.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. A 2024 study in Organic Letters reported a streamlined, high-yield synthesis route for Tert-butyl 3-(2-aminoethyl)-3-(dimethylamino)azetidine-1-carboxylate, which significantly reduces production costs and improves scalability. This development is particularly relevant for industrial applications, where cost-effective and efficient synthesis routes are critical for large-scale production.

Despite its promising applications, challenges remain in the optimization of this compound for clinical use. Issues such as off-target effects and metabolic instability have been noted in preliminary studies, necessitating further structural modifications. Ongoing research aims to address these limitations by exploring derivatives with improved pharmacokinetic and pharmacodynamic profiles.

In conclusion, Tert-butyl 3-(2-aminoethyl)-3-(dimethylamino)azetidine-1-carboxylate (CAS: 1227245-63-7) represents a versatile and valuable intermediate in modern drug discovery. Its applications span from oncology to CNS disorders, and recent synthetic advancements have enhanced its accessibility for research and development. Future studies will likely focus on refining its derivatives to overcome current limitations and unlock its full therapeutic potential.